Zwitteration of dextran: a facile route to integrate antifouling, switchability and optical transparency into natural polymers†

Chemical Communications Pub Date: 2014-02-13 DOI: 10.1039/C3CC48878K

Abstract

This communication reports a facile method for zwitteration of dextran with carboxybetaine (CB), which integrates superior antifouling properties, switchability between zwitterionic and cationic forms, as well as enhanced optical transparency into one polysaccharide material. This study provides a new avenue for generating multifunctional zwitterionic CB materials in situ.

Graphical abstract: Zwitteration of dextran: a facile route to integrate antifouling, switchability and optical transparency into natural polymers
Zwitteration of dextran: a facile route to integrate antifouling, switchability and optical transparency into natural polymers†
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